Cas no 2248328-82-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate
• CAS No: 2248328-82-5
• MF: C₁₇H₁₀F₃NO₄
• MW: 349.260815143585
• CID: 6315303
• PubChem ID: 165725651
• Update Time: 2025-09-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate
• EN300-6518573
• 2248328-82-5

• Inchi： 1S/C17H10F3NO4/c1-9-5-4-8-12(13(9)17(18,19)20)16(24)25-21-14(22)10-6-2-3-7-11(10)15(21)23/h2-8H,1H3
• InChI Key： RNFMPTYVQUUJBN-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 349.05619229g/mol
• Monoisotopic Mass: 349.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate (CAS No. 2248328-82-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate (CAS No. 2248328-82-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-dioxo-isoindole core and a 3-methyl-2-(trifluoromethyl)benzoate moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate is its potential as a building block in drug discovery. The isoindole scaffold is known for its presence in various pharmacologically active molecules, contributing to antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by the trifluoromethyl group, which often enhances metabolic stability and bioavailability in drug candidates. This compound's structural complexity aligns with the growing demand for highly functionalized intermediates in medicinal chemistry.

In the context of agrochemicals, CAS No. 2248328-82-5 has drawn attention due to its potential role in developing new pesticides or herbicides. The trifluoromethyl substituent is a common motif in agrochemicals, known for improving efficacy and environmental persistence. As sustainability becomes a global priority, innovations in green chemistry and biodegradable agrochemicals are driving the exploration of compounds like this one. Its applications could contribute to safer and more efficient crop protection solutions.

The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate involve advanced organic chemistry techniques. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are essential for verifying its purity and structure. These techniques are critical for ensuring the compound's suitability in high-value applications, particularly in preclinical research and material science. The compound's stability under various conditions is also a topic of ongoing investigation.

From a commercial perspective, CAS No. 2248328-82-5 is part of a broader market for fine chemicals and custom synthesis services. Companies specializing in contract research and pharmaceutical intermediates are increasingly listing such compounds in their portfolios. The demand for tailor-made molecules is rising, driven by the need for precision in drug development and specialty materials. This compound exemplifies the innovation occurring in this niche sector.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-(trifluoromethyl)benzoate (CAS No. 2248328-82-5) represents a fascinating area of research with diverse applications. Its structural attributes and potential functionalities make it a valuable candidate for further exploration in drug discovery, agrochemical development, and advanced materials. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.